1-[(dimethylamino)sulfonyl]-N-[3-(2-ethyl-1-piperidinyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-[3-(2-ethylpiperidin-1-yl)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H36N4O3S/c1-4-17-8-5-6-12-21(17)13-7-11-19-18(23)16-9-14-22(15-10-16)26(24,25)20(2)3/h16-17H,4-15H2,1-3H3,(H,19,23)
• InChI Key: WBBSVVIMPYZETQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CCCNC(=O)C2CCN(CC2)S(=O)(=O)N(C)C
• Molecular Formula: C18H36N4O3S
• Molecular Weight: 388.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a piperidine ring, and an amide group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure. The piperidine ring, a common feature in many pharmaceuticals, could contribute to its potential biological activity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the amide group might participate in hydrolysis or condensation reactions, while the sulfonyl group could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like the sulfonyl and amide could impact its solubility.

Scientific Research Applications

Medicinal Chemistry Applications

Sulfonamide and piperidine derivatives have been extensively studied for their potential therapeutic applications. For instance, derivatives similar to the mentioned compound have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity, indicating potential applications in the treatment of diseases like Alzheimer's (Sugimoto et al., 1990). Furthermore, compounds with sulfonamide linkages have been investigated for their antibacterial properties, suggesting their utility in combating bacterial infections (Ajani et al., 2013).

Polymer Science and Material Chemistry

The incorporation of sulfonamide and piperidine units into polymers has been explored to enhance material properties. For example, soluble polyimides with pendant carboxyl groups blocked with (meth)acrylamides, including compounds related to N-[3-(dimethylamino)propyl]acrylamide, have shown potential in creating photosensitive polyimide films with negative-tone behavior (Fukushima et al., 2003). This suggests applications in microelectronics and coating technologies.

Organic Synthesis and Chemical Reactions

The reactivity of compounds containing sulfonamide and piperidine structures has been a subject of study in organic synthesis. For instance, the nucleophilic substitution reactions involving dialkylamino groups in compounds like 1-dialkylamino-2,4-dinitronaphthalenes have been examined, which could offer insights into the synthesis and functionalization of related compounds (Sekiguchi et al., 1988).